Cas no 879671-67-7 (1-Phenyl-1-(2-pyridinyl)ethanol hydrochloride)

• Product Name: 1-Phenyl-1-(2-pyridinyl)ethanol hydrochloride
• CAS No: 879671-67-7
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 1075404
• PubChem ID: 73554476
• Update Time: 2025-06-18

1-Phenyl-1-(2-pyridinyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1-(pyridin-2-yl)ethanol hydrochloride
• 1-phenyl-1-pyridin-2-ylethanol,hydrochloride
• 2-Pyridinemethanol, α-methyl-α-phenyl-, hydrochloride (5CI)
• Doxylamine Hydrogen Succinate Imp. B (EP); Doxylamine Imp. B (EP); (1RS)-1-Phenyl-1-(pyridin-2-yl)ethanol Hydrochloride; Doxylamine Hydrogen Succinate Imp. B (EP) as Hydrochloride; Doxylamine Hydrogen Succinate Impurity B as Hydrochloride; Doxylamine Impurity B as Hydrochloride
• NS00078213
• 1-phenyl-1-pyridin-2-ylethanol;hydrochloride
• DTXSID501335740
• 879671-67-7
• (1RS)-1-Phenyl-1-(pyridin-2-yl)ethanol Hydrochloride
• 1-Phenyl-1-(2-pyridinyl)ethanol hydrochloride
• MFCD27920930
• 1-phenyl-1-(pyridin-2-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C13H13NO.ClH/c1-13(15,11-7-3-2-4-8-11)12-9-5-6-10-14-12;/h2-10,15H,1H3;1H
• InChI Key： HEAFYKHPBHARFZ-UHFFFAOYSA-N
• SMILES： Cl.OC(C)(C1C=CC=CC=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 235.076
• Monoisotopic Mass: 235.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2